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Introduction
Cupric bromide (CuBr₂), an inorganic compound with the chemical formula CuBr₂, is a subject

of significant interest in various fields of chemical research and industrial application. It serves

as a key reagent in organic synthesis, particularly as a brominating agent and a catalyst.[1][2]

[3] Its utility also extends to photographic processing as an intensifier and in the construction of

copper vapor lasers used in dermatological treatments.[1][2][3] A thorough understanding of its

thermodynamic stability and physicochemical properties is paramount for its effective and safe

utilization in these applications. This guide provides a comprehensive overview of the core

thermodynamic and physical characteristics of cupric bromide, detailed experimental

protocols for its characterization, and a discussion of its stability and reactivity.

Thermodynamic Properties
The thermodynamic stability of cupric bromide is a critical factor in its handling, storage, and

application. Key thermodynamic parameters have been determined through various

experimental techniques. Upon heating, cupric bromide is known to undergo thermal

decomposition, releasing bromine gas to form cuprous bromide (CuBr).[2][3] Studies have

investigated this decomposition at temperatures around 220°C.[4]
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Table 1: Thermodynamic Data for Cupric Bromide

Property Value Reference(s)

Melting Point 498 °C (771 K) [1][5][6][7][8][9][10]

Boiling Point 900 °C (1173 K) [1][6][7][8]

Standard Molar Enthalpy of

Formation (ΔfH⁰)
-143 kJ/mol [11]

-141.8 kJ/mol [12][13][14]

-33.10 ± 0.4 kcal/mol (~ -138.5

kJ/mol)
[15]

Standard Molar Gibbs Free

Energy of Formation (ΔfG⁰)
-131.1 kJ/mol [11]

Standard Molar Entropy (S⁰) 146 J/(mol·K) [11]

Physicochemical Properties
Cupric bromide is a black or grayish-black crystalline solid.[3][10][16] It is known to be

deliquescent, readily absorbing moisture from the air.[2][3][16]

Table 2: Physicochemical Properties of Cupric Bromide
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Property Value Reference(s)

Appearance
Black, almost black, or grayish-

black crystalline powder.
[3][8][10][16]

Molecular Weight 223.35 g/mol [8]

Density 4.71 - 4.77 g/cm³ at 20-25 °C [5][7][8][11][17][18]

Crystal Structure
Monoclinic, Space Group:

C2/m
[1][2]

Lattice Constants
a = 714 pm, b = 346 pm, c =

718 pm, β = 121° 15'
[1]

Solubility

Water: Very soluble (55.7

g/100 mL at 20 °C).[1][17]

Solubility increases with

temperature (107.5 g/100g at

0°C, 126.8 g/100g at 20°C).

[11] Other Solvents: Soluble in

alcohol, acetone, ammonia,

and pyridine.[1][2][3][11]

Insoluble in benzene, ether,

and sulfuric acid.[1][3][11]

[1][2][3][11][17]

Reactivity

Incompatible with alkali metals

and moisture.[5] Reacts

violently with potassium.[5]

Used as a brominating agent

in organic synthesis, for

example, in the formation of

alpha-bromo ketones.[1]

[1][5]

Experimental Protocols
Characterization of the thermodynamic and structural properties of cupric bromide involves

several key analytical techniques.

Synthesis of Cupric Bromide
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A common laboratory-scale synthesis of cupric bromide involves the reaction of copper(II)

oxide with hydrobromic acid.[1][3]

Equation: CuO(s) + 2HBr(aq) → CuBr₂(aq) + H₂O(l)

The anhydrous form can be obtained by concentrating the resulting solution and removing the

water, for instance, by vacuum evaporation over a desiccant like sulfuric acid.[3][15]

Thermogravimetric Analysis (TGA) and Differential
Scanning Calorimetry (DSC)
TGA and DSC are essential thermal analysis techniques to determine the decomposition

temperature and phase transition enthalpies of cupric bromide.

Objective: To determine the thermal stability, decomposition temperature, and melting point

of CuBr₂.

Instrumentation: A simultaneous TGA-DSC instrument.

Methodology:

A small, precisely weighed sample of anhydrous CuBr₂ (typically 5-10 mg) is placed in an

inert crucible (e.g., alumina or platinum).

The crucible is placed in the TGA-DSC furnace.

The sample is heated at a constant rate (e.g., 10 °C/min) under a controlled atmosphere

(e.g., nitrogen or argon) to prevent oxidation.

The TGA measures the change in mass as a function of temperature, while the DSC

measures the heat flow to or from the sample.

A sharp mass loss in the TGA curve indicates decomposition. The onset temperature of

this mass loss is taken as the decomposition temperature.

An endothermic peak in the DSC curve corresponding to the melting point (498 °C) will be

observed. Another endothermic event will correspond to the decomposition.
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Sample Preparation Thermal Analysis Data Acquisition & Analysis

Weigh 5-10 mg
of CuBr₂

Place in
inert crucible

Load into
TGA-DSC
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& Decomposition Temp.

Click to download full resolution via product page

TGA-DSC Experimental Workflow for CuBr₂.

X-Ray Diffraction (XRD)
XRD is the definitive method for confirming the crystal structure and phase purity of cupric
bromide.

Objective: To verify the monoclinic crystal structure of CuBr₂ and identify any impurities.

Instrumentation: A powder X-ray diffractometer with a Cu Kα radiation source.

Methodology:

A finely ground powder sample of anhydrous CuBr₂ is prepared.

The powder is mounted onto a sample holder.

The sample is irradiated with monochromatic X-rays over a range of 2θ angles (e.g., 10-

90°).

The detector records the intensity of the diffracted X-rays at each angle.

The resulting diffraction pattern (a plot of intensity vs. 2θ) is compared to a reference

pattern from a crystallographic database (e.g., the International Centre for Diffraction Data)

to confirm the identity and crystal structure of the compound.[19][20]

Stability and Reactivity
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Cupric bromide's stability is influenced by temperature, moisture, and the presence of other

chemical agents.

Thermal Decomposition
As previously noted, CuBr₂ decomposes upon heating to form cuprous bromide (CuBr) and

bromine gas. This redox reaction is a key aspect of its high-temperature chemistry.

Equation: 2CuBr₂(s) → 2CuBr(s) + Br₂(g)

This decomposition is relevant in applications like copper vapor lasers, where the vapor is

formed in-situ.[1][3]

Cupric Bromide (CuBr₂)
(Solid, Black)

Cuprous Bromide (CuBr)
(Solid)

Heat (Δ)

Bromine (Br₂)
(Gas)

Heat (Δ)

Click to download full resolution via product page

Thermal Decomposition of Cupric Bromide.

Reactivity with Other Substances
Cupric bromide is a versatile reagent. It is hygroscopic and should be stored in a dry

environment.[2][3][7] Its reactivity with alkali metals, particularly potassium, is violent.[5] In

organic chemistry, its ability to act as a source of bromine is leveraged in various

transformations. For instance, it is used for the α-bromination of ketones.[1]

Safety Considerations
Cupric bromide is harmful if swallowed and can cause irritation to the skin, eyes, and

respiratory tract.[1] It is reported to affect the central nervous system, brain, liver, and kidneys

upon significant exposure.[1] Appropriate personal protective equipment, including gloves and

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b045440?utm_src=pdf-body
https://en.wikipedia.org/wiki/Copper(II)_bromide
https://www.funcmater.com/cupric-bromide-uses-benefits-side-effects.html
https://www.benchchem.com/product/b045440?utm_src=pdf-body-img
https://www.benchchem.com/product/b045440?utm_src=pdf-body
https://www.benchchem.com/product/b045440?utm_src=pdf-body
https://www.chemicalbook.com/article/cupric-bromide-properties-composition-applications-and-storage.htm
https://www.funcmater.com/cupric-bromide-uses-benefits-side-effects.html
https://www.wwmponline.com/chemicals/reagents/copper-ii-bromide-500g-61283351
https://www.chemicalbook.com/ChemicalProductProperty_US_CB9307690.aspx
https://en.wikipedia.org/wiki/Copper(II)_bromide
https://www.benchchem.com/product/b045440?utm_src=pdf-body
https://en.wikipedia.org/wiki/Copper(II)_bromide
https://en.wikipedia.org/wiki/Copper(II)_bromide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045440?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


safety glasses, should be worn when handling this compound. All work should be conducted in

a well-ventilated area or a fume hood.

Conclusion
Cupric bromide is a compound with well-defined, albeit somewhat variable in literature,

thermodynamic and physicochemical properties. Its thermal instability at elevated

temperatures, leading to the formation of cuprous bromide, is a key characteristic. The

methodologies of TGA, DSC, and XRD are crucial for the comprehensive characterization of its

stability and structure. A thorough understanding of these properties is essential for

researchers and professionals in chemistry and materials science to ensure its safe and

effective application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing
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